Cas no 565165-72-2 (2-Chloro-N-4-(3,4-Difluorophenyl)-1,3-Thiazol-2-YlPropanamide)

• Product Name: 2-Chloro-N-4-(3,4-Difluorophenyl)-1,3-Thiazol-2-YlPropanamide
• CAS No: 565165-72-2
• MF: C₁₂H₉ClF₂N₂OS
• MW: 302.727467298508
• MDL: MFCD03965306
• CID: 843722
• PubChem ID: 4678033
• Update Time: 2025-04-19

2-Chloro-N-4-(3,4-Difluorophenyl)-1,3-Thiazol-2-YlPropanamide Chemical and Physical Properties

Names and Identifiers

• 2-CHLORO-N-[4-(3,4-DIFLUORO-PHENYL)-THIAZOL-2-YL]-PROPIONAMIDE
• 2-Chloro-N-(4-(3,4-difluorophenyl)thiazol-2-yl)propanamide
• 2-Chloro-N-[4-(3,4-difluorophenyl)-2-thiazolyl]propanamide
• 2-chloro-N-[4-(3,4-difluorophenyl)-1,3-thiazol-2-yl]propanamide
• G38343
• 565165-72-2
• DTXSID201194165
• AKOS017268872
• EN300-01959
• J-509126
• Z56887769
• CS-0218758
• AKOS000115715
• 2-Chloro-N-4-(3,4-Difluorophenyl)-1,3-Thiazol-2-YlPropanamide

• MDL： MFCD03965306
• Inchi： 1S/C12H9ClF2N2OS/c1-6(13)11(18)17-12-16-10(5-19-12)7-2-3-8(14)9(15)4-7/h2-6H,1H3,(H,16,17,18)
• InChI Key： BLOXIDYZMHFRLV-UHFFFAOYSA-N
• SMILES： ClC(C)C(NC1=NC(=CS1)C1C=CC(=C(C=1)F)F)=O

Computed Properties

• Exact Mass: 302.0092181g/mol
• Monoisotopic Mass: 302.0092181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 70.2Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3

2-Chloro-N-4-(3,4-Difluorophenyl)-1,3-Thiazol-2-YlPropanamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)